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Compound of Interest |

(3,4-
Compound Name: Dichlorophenyl)methanesulfonyl!

chloride

Cat. No.: B1304182

Technical Guide: (3,4-
Dichlorophenyl)methanesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
(3,4-Dichlorophenyl)methanesulfonyl chloride, a key intermediate in synthetic organic
chemistry. This document outlines its molecular characteristics and provides a generalized
experimental workflow for its application in the synthesis of sulfonamides, a critical functional
group in many pharmaceutical agents.

Core Compound Data

(3,4-Dichlorophenyl)methanesulfonyl chloride is a reactive compound utilized in the
introduction of the (3,4-dichlorophenyl)methanesulfonyl moiety into various molecular scaffolds.
Its properties are summarized below.
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Property Value Citations
Molecular Formula C7HsCIz02S [1112]
Molecular Weight 259.54 g/mol [31[2]
CAS Number 85952-30-3 [1][3]
Appearance White crystals [3]
Melting Point 67-72 °C [3]
SMILES 0=S(CC1=CC=C(CI)C(Cl)=C1) -

(Cl)=0

[(3,4-

Dichlorophenyl)methyl]sulfonyl
Synonyms ] )
chloride, 3,4-Dichloro-a-

toluenesulfonyl chloride

Synthetic Applications: Sulfonamide Formation

(3,4-Dichlorophenyl)methanesulfonyl chloride is a versatile reagent, primarily serving as an
electrophile in reactions with nucleophiles. A principal application is in the synthesis of
sulfonamides through its reaction with primary or secondary amines. This reaction is
fundamental in medicinal chemistry for the creation of a wide range of biologically active
molecules.[3] The sulfonamide linkage is a key component in various therapeutic agents,
including antibacterial, anti-inflammatory, and anticancer drugs.[3]

Experimental Protocol: General Synthesis of N-
Substituted-(3,4-dichlorophenyl)methanesulfonamides

The following protocol describes a generalized procedure for the synthesis of sulfonamides
from (3,4-Dichlorophenyl)methanesulfonyl chloride and a primary or secondary amine.

Materials:
* (3,4-Dichlorophenyl)methanesulfonyl chloride

e Primary or secondary amine
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e Anhydrous dichloromethane (DCM)

e Base (e.g., triethylamine or pyridine)

e 1M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs) solution

e Brine

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
Procedure:

o Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve the desired primary or secondary amine (1.1 equivalents) in anhydrous
dichloromethane.

» Base Addition: Cool the solution to 0 °C using an ice bath. To the stirred solution, slowly add
the base (1.5 equivalents).

» Sulfonyl Chloride Addition: In a separate flask, dissolve (3,4-
Dichlorophenyl)methanesulfonyl chloride (1.0 equivalent) in a minimal amount of
anhydrous dichloromethane. Add this solution dropwise to the amine solution at O °C over a
period of 15-20 minutes.

o Reaction Progression: Allow the reaction mixture to gradually warm to room temperature and
continue stirring for 6-18 hours. The progress of the reaction should be monitored by a
suitable technique, such as Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, dilute the mixture with additional dichloromethane.
Transfer the solution to a separatory funnel and wash sequentially with 1M HCI, water,
saturated NaHCOs solution, and finally with brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOas or Na2SOa, filter the
drying agent, and remove the solvent under reduced pressure using a rotary evaporator.
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¢ Purification: The resulting crude product can be purified by flash column chromatography on
silica gel or by recrystallization from an appropriate solvent system (e.g., ethanol/water or
ethyl acetate/hexanes) to yield the pure sulfonamide.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of sulfonamides using
(3,4-Dichlorophenyl)methanesulfonyl chloride.
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Caption: General workflow for sulfonamide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(3,4-Dichlorophenyl)methanesulfonyl chloride molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304182#3-4-dichlorophenyl-methanesulfonyl-
chloride-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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